Cas no 1073642-71-3 (1-(3-Bromo-5-methoxyphenyl)ethanone)

1-(3-Bromo-5-methoxyphenyl)ethanone is a brominated aromatic ketone with the molecular formula C9H9BrO2. It features a methoxy group at the 5-position and a bromine substituent at the 3-position of the phenyl ring, attached to an acetyl moiety. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its distinct substitution pattern enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The electron-donating methoxy group and electron-withdrawing bromine atom contribute to its balanced electronic properties, making it valuable for constructing complex molecular architectures. It is typically supplied as a high-purity crystalline solid with well-characterized spectroscopic properties (NMR, IR, MS) for precise synthetic applications.

1-(3-Bromo-5-methoxyphenyl)ethanone structure

1073642-71-3 structure

Product Name:1-(3-Bromo-5-methoxyphenyl)ethanone

CAS No:1073642-71-3

MF:C₉H₉BrO₂

MW:229.070562124252

CID:1033187

Update Time:2025-07-02

1-(3-Bromo-5-methoxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

- 1-(3-Bromo-5-methoxyphenyl)ethanone
- Inchi： 1S/C9H9BrO2/c1-6(11)7-3-8(10)5-9(4-7)12-2/h3-5H,1-2H3
- InChI Key： NFBOXKSRASBKQU-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=C(C(C)=O)C=1)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2

1-(3-Bromo-5-methoxyphenyl)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019113524-5g	1-(3-Bromo-5-methoxyphenyl)ethanone	1073642-71-3	95%	5g	$858.00	2023-09-04
TRC	B687765-1000mg	1-(3-Bromo-5-methoxyphenyl)ethanone	1073642-71-3		1g	$ 305.00	2023-04-18
TRC	B687765-500mg	1-(3-Bromo-5-methoxyphenyl)ethanone	1073642-71-3		500mg	$ 173.00	2023-04-18
TRC	B687765-1g	1-(3-Bromo-5-methoxyphenyl)ethanone	1073642-71-3		1g	$ 250.00	2022-06-06
TRC	B687765-2.5g	1-(3-Bromo-5-methoxyphenyl)ethanone	1073642-71-3		2.5g	$ 597.00	2023-04-18
TRC	B687765-5g	1-(3-Bromo-5-methoxyphenyl)ethanone	1073642-71-3		5g	$ 1103.00	2023-04-18
Aaron	AR0096L2-5g	1-(3-Bromo-5-methoxyphenyl)ethanone	1073642-71-3	95%	5g	$556.00	2025-02-13
Aaron	AR0096L2-100mg	1-(3-Bromo-5-methoxyphenyl)ethanone	1073642-71-3	95%	100mg	$36.00	2025-02-13
Aaron	AR0096L2-250mg	1-(3-Bromo-5-methoxyphenyl)ethanone	1073642-71-3	95%	250mg	$65.00	2025-02-13
Aaron	AR0096L2-1g	1-(3-Bromo-5-methoxyphenyl)ethanone	1073642-71-3	95%	1g	$185.00	2025-02-13